Cas no 195155-68-1 (Cyclooctanol, 1,1'-(1,3-propanediyl)bis-)

Cyclooctanol, 1,1'-(1,3-propanediyl)bis- structure
195155-68-1 structure
Product Name:Cyclooctanol, 1,1'-(1,3-propanediyl)bis-
CAS No:195155-68-1
MF:C19H36O2
MW:296.487946510315
CID:1387467
Update Time:2024-08-16

Cyclooctanol, 1,1'-(1,3-propanediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Cyclooctanol, 1,1'-(1,3-propanediyl)bis-
    • Inchi: 1S/C19H36O2/c20-18(12-7-3-1-4-8-13-18)16-11-17-19(21)14-9-5-2-6-10-15-19/h20-21H,1-17H2
    • InChI Key: ARYOTOBGSINMAG-UHFFFAOYSA-N
    • SMILES: C(C1(O)CCCCCCC1)CCC1(O)CCCCCCC1

Computed Properties

  • Exact Mass: 296.27168

Experimental Properties

  • Density: 0.972±0.06 g/cm3(Predicted)
  • Melting Point: 144-145 °C(Solv: hexane (110-54-3); dichloromethane (75-09-2))
  • Boiling Point: 429.0±18.0 °C(Predicted)
  • PSA: 40.46
  • pka: 15.04±0.20(Predicted)
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